Cas no 2861-28-1 (2-(2H-1,3-benzodioxol-5-yl)acetic acid)

2-(2H-1,3-Benzodioxol-5-yl)acetic acid is a benzodioxole derivative featuring a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure, incorporating a benzodioxole ring, enhances stability and reactivity, facilitating its use in the development of bioactive compounds. The acetic acid moiety allows for further functionalization, enabling the synthesis of esters, amides, and other derivatives. This compound is particularly valuable in medicinal chemistry for its potential role in designing CNS-active agents due to the benzodioxole scaffold’s affinity for neurological targets. High purity and consistent quality ensure reliable performance in research and industrial processes.

2-(2H-1,3-benzodioxol-5-yl)acetic acid structure

2861-28-1 structure

Product Name:2-(2H-1,3-benzodioxol-5-yl)acetic acid

CAS No:2861-28-1

MF:C₉H₈O₄

MW:180.157423019409

MDL:MFCD00014576

CID:84506

PubChem ID:87572983

Update Time:2025-05-28

2-(2H-1,3-benzodioxol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- benzo-1,3-dioxole-5-acetic acid
- (1,3-Benzodioxol-5-yl)Acetic Acid
- 3,4-Methylenedioxyphenylacetic Acid
- 3,4-(Methylenedioxy)phenylacetic acid
- 1,3-Benzodioxole-5-acetic acid
- 2-(1,3-benzodioxol-5-yl)acetic acid
- 3,4-(Methylenedioxy)
- 3,4-Methylendioxyphenylacetic acid
- Homopiperonylic acid
- 2-(Benzo[d][1,3]dioxol-5-yl)acetic acid
- 1,3-Benzodioxol-5-ylacetic acid
- 2-(2H-1,3-Benzodioxol-5-Yl)Acetic Acid
- ODVLMCWNGKLROU-UHFFFAOYSA-N
- 3,4-methylenedioxyphenyl acetic acid
- Q63398279
- benzo(1,3)dioxol-5-yl-acetic acid
- Benzo[1,3]dioxol-5-yl-acetic acid
- 3,4-(Methylenedioxy)phenylaceti
- NSC-14364
- 3,4-(Methylenedioxy)phenylacetic acid, 98%
- 2-(benzo[d][1,3]dioxol-5-yl)-acetic acid
- SY003004
- BP-12600
- EINECS 220-679-9
- Oprea1_381545
- (Benzodioxol-5-yl)acetic acid
- V73F6586V4
- 3,4-(methylenedioxy) phenylacetic acid
- 2-(benzo[1,3]dioxol-5-yl)-acetic acid
- NS00028512
- Z274782846
- SCHEMBL138875
- AM84883
- NSC14364
- FT-0614404
- AKOS000295881
- Acetic acid, [3,4-(methylenedioxy)phenyl]-
- DTXSID80182792
- BDBM231633
- CS-W007484
- 3,4-(Methylenedioxy)benzene-1-acetic acid
- 2-(1,3-dioxaindan-5-yl)acetic acid
- HMS1664D10
- EN300-52290
- 5-Carboxymethyl-1,3-benzodioxolane
- Benzo[1,3]-dioxole-yl-5-acetic acid
- AP-065/41718246
- AI3-19940
- MFCD00014576
- (3,4-methylenedioxy)phenylacetic acid
- 2-(3,4-methylenedioxy)phenylacetic acid
- M1008
- J-511101
- F2191-0046
- (3,4-methylenedioxyphenyl)acetic acid
- NSC 14364
- 2-benzo[1,3]dioxol-5-yl-acetic acid
- 2861-28-1
- 1,3-Benzodioxol-5-ylacetic acid #
- 2-(benzo[1,3]dioxol-5-yl)acetic acid
- PS-5821
- AC-9153
- 2-(3,4-methylenedioxyphenyl)acetic acid
- 2-(1,3-benzodioxol-5-yl)-acetic acid
- DB-021961
- STL553768
- 2H-1,3-benzodioxol-5-ylacetic acid
- 2-(2H-1,3-benzodioxol-5-yl)acetic acid
- MDL： MFCD00014576
- Inchi： 1S/C9H8O4/c10-9(11)4-6-1-2-7-8(3-6)13-5-12-7/h1-3H,4-5H2,(H,10,11)
- InChI Key： ODVLMCWNGKLROU-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(CC(=O)O)=CC1=2
- BRN： 177739

Computed Properties

Exact Mass: 180.04200
Monoisotopic Mass: 180.042259
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 180.16
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 55.8

Experimental Properties

Color/Form: Not available
Density: 1.2933 (rough estimate)
Melting Point: 128.0 to 131.0 deg-C
Boiling Point: 340.6°C at 760 mmHg
Flash Point: 142.4℃
Refractive Index: 1.4500 (estimate)
Water Partition Coefficient: Soluble in water (partly), ethanol, and methanol.
PSA: 55.76000
LogP: 1.04240
Solubility: Not available

2-(2H-1,3-benzodioxol-5-yl)acetic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8 °C
Risk Phrases：R36/37/38

2-(2H-1,3-benzodioxol-5-yl)acetic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2H-1,3-benzodioxol-5-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM243657-100g	2-(Benzo[d][1,3]dioxol-5-yl)acetic acid	2861-28-1	95+%	100g	$153	2021-08-04
Chemenu	CM243657-500g	2-(Benzo[d][1,3]dioxol-5-yl)acetic acid	2861-28-1	95+%	500g	$421	2021-08-04
Fluorochem	018839-1g	3,4-Methylenedioxyphenylacetic acid	2861-28-1	97%	1g	￡10.00	2022-02-28
Fluorochem	018839-5g	3,4-Methylenedioxyphenylacetic acid	2861-28-1	97%	5g	￡14.00	2022-02-28
Fluorochem	018839-10g	3,4-Methylenedioxyphenylacetic acid	2861-28-1	97%	10g	￡24.00	2022-02-28
Fluorochem	018839-25g	3,4-Methylenedioxyphenylacetic acid	2861-28-1	97%	25g	￡47.00	2022-02-28
Fluorochem	018839-100g	3,4-Methylenedioxyphenylacetic acid	2861-28-1	97%	100g	￡139.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136536-100g	2-(2H-1,3-benzodioxol-5-yl)acetic acid	2861-28-1	≥98.0%(GC)	100g	¥602.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136536-1g	2-(2H-1,3-benzodioxol-5-yl)acetic acid	2861-28-1	≥98.0%(GC)	1g	¥34.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136536-25g	2-(2H-1,3-benzodioxol-5-yl)acetic acid	2861-28-1	≥98.0%(GC)	25g	¥181.90	2023-09-02

2-(2H-1,3-benzodioxol-5-yl)acetic acid Suppliers

Amadis Chemical Company Limited

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(CAS:2861-28-1)2-(2H-1,3-benzodioxol-5-yl)acetic acid

Order Number:A819508

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:10

Price ($):386.0/383.0

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